Cas no 1227561-46-7 (2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile
• CAS No: 1227561-46-7
• MF: C₁₃H₁₀FN₃
• MW: 227.237005710602
• CID: 4929681
• Update Time: 2025-06-09

2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile
• 2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H10FN3/c14-12-3-1-2-9(7-12)11-6-10(4-5-15)13(16)17-8-11/h1-3,6-8H,4H2,(H2,16,17)
• InChI Key： YRJNDNNTDBKUNU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CN=C(C(CC#N)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile

Professional Introduction to 2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile (CAS No: 1227561-46-7)

2-Amino-5-(3-fluorophenyl)pyridine-3-acetonitrile is a highly significant compound in the realm of pharmaceutical and chemical research, characterized by its intricate molecular structure and versatile applications. This compound, identified by the CAS number 1227561-46-7, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The molecular framework of this compound consists of a pyridine core, which is a pivotal structural motif in many bioactive molecules, further modified with an amino group at the 2-position and a nitrile group at the 3-position, alongside a 3-fluorophenyl substituent at the 5-position.

The presence of the fluorophenyl moiety introduces unique electronic and steric properties to the molecule, which can significantly influence its biological activity. Fluoro-substituted aromatic compounds are well-documented for their enhanced metabolic stability and improved binding affinity to biological targets. This characteristic makes 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile a valuable scaffold for medicinal chemists aiming to design molecules with optimized pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and other enzymes implicated in cancer and inflammatory diseases. The pyridine-based structure of this compound aligns well with the requirements for kinase inhibitors, given that pyridines are frequently found in known drug candidates due to their ability to engage in hydrogen bonding and hydrophobic interactions with protein active sites. The specific substitution pattern in 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile may confer selectivity for certain kinases, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and binding affinity of drug candidates. The 3-fluorophenyl group in this compound is strategically positioned to interact with key residues in the target protein, potentially leading to more potent and selective inhibition. Additionally, the nitrile group at the 3-position can serve as a versatile handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule.

The synthesis of 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the compound's synthetic accessibility for further derivatization.

The pharmacological potential of 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, demonstrating its ability to modulate biological pathways relevant to cancer progression and inflammation. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain tyrosine kinases, which are known drivers of tumor growth and metastasis. Such findings warrant further investigation into its therapeutic potential.

The role of computational chemistry in optimizing drug candidates has become increasingly prominent. Molecular modeling techniques have been utilized to predict how 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile interacts with its target proteins at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects, enabling rational design of analogs with improved properties. The integration of experimental data with computational predictions offers a powerful approach to accelerate drug discovery efforts.

The regulatory landscape for new drug development also plays a crucial role in determining the commercial viability of compounds like 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile. Compliance with stringent guidelines set forth by agencies such as the FDA and EMA is essential for advancing a candidate through clinical trials and eventual market approval. Researchers must navigate complex regulatory pathways while ensuring that their compounds meet safety and efficacy standards.

In conclusion, 2-amino-5-(3-fluorophenyl)pyridine-3-acetonitrile (CAS No: 1227561-46-7) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of structural features positions it as a promising scaffold for further development in pharmaceutical research. As our understanding of biological targets continues to evolve, compounds like this one will remain at the forefront of efforts aimed at discovering new treatments for human diseases.